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Compound of Interest

Compound Name: UNC 1215

Cat. No.: B1574462

Get Quote

Executive Summary
UNC 1215 is the first-in-class, potent, and selective chemical probe for the L3MBTL3 methyl-

lysine reader domain.[1] It functions by competitively displacing mono- and dimethyl-lysine

containing peptides from the MBT domains of L3MBTL3.[1]

To validate biological findings derived from UNC 1215, researchers must use the designated

negative control, UNC 1079. While structurally analogous, UNC 1079 exhibits significantly

reduced affinity for L3MBTL3, allowing it to distinguish on-target effects from off-target toxicity

or non-specific interactions.
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Feature UNC 1215 (Active Probe)
UNC 1079 (Negative

Control)

Primary Target
L3MBTL3 (Methyl-lysine

reader)

Inactive (Low affinity for

L3MBTL3)

Binding Affinity (

)
120 nM > 1,000 nM (Weak)

Potency (

)
40 nM ~8,000 nM (8 µM)

Key Structural Feature Pyrrolidine-piperidine moiety Piperidine-piperidine moiety

Mechanism
Polyvalent (2:[1]2)

Dimerization

Steric clash prevents high-

affinity binding

Cellular Effect
Increases L3MBTL3 mobility

(FRAP)
No effect on L3MBTL3 mobility

Chemical Structure & Mechanism of Action
The structural difference between the active probe and its negative control is subtle but

functionally critical. This "matched pair" design ensures that physicochemical properties

(solubility, permeability) remain similar while specific binding is abrogated.

Structural Logic
UNC 1215 (Active): Contains a pyrrolidine ring attached to a piperidine scaffold. This 5-

membered ring mimics the methylated lysine side chain, fitting precisely into the aromatic

cage of the L3MBTL3 MBT domains.

UNC 1079 (Control): Substitutes the pyrrolidine with a piperidine (6-membered) ring. This

slight increase in steric bulk disrupts the fit within the aromatic cage, drastically reducing

affinity without altering the molecule's general "drug-like" properties.
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UNC 1215 (Active)
Core: Diamidobenzene

Key Moiety: Pyrrolidine (5-ring)

UNC 1079 (Control)
Core: Diamidobenzene

Key Moiety: Piperidine (6-ring)

L3MBTL3 Target
Aromatic Cage

High Affinity
(Kd = 120 nM)

Steric Clash
(IC50 ~8 µM)

Click to download full resolution via product page

Figure 1: Structural logic of the probe vs. control pair. The expansion from a 5-membered

pyrrolidine (UNC 1215) to a 6-membered piperidine (UNC 1079) abolishes specific binding.

Experimental Protocols & Usage
To maintain Scientific Integrity, experiments must be self-validating. Always run UNC 1215 and

UNC 1079 side-by-side at identical concentrations.

A. In Vitro Validation: AlphaScreen Assay
This assay measures the displacement of a biotinylated methyl-lysine peptide from the His-

tagged L3MBTL3 protein.

Protocol:

Reagents: Use His-tagged L3MBTL3 (MBT domains) and Biotinylated-H4K20me2 peptide.

Setup: Prepare donor beads (Streptavidin) and acceptor beads (Nickel Chelate).

Incubation:

Incubate L3MBTL3 (100 nM) with Peptide (50 nM) and varying concentrations of UNC
1215 or UNC 1079 for 30 mins at RT.

Add Acceptor and Donor beads. Incubate for 60 mins in the dark.

Readout: Measure signal on an EnVision plate reader (Excitation 680 nm / Emission 520-620

nm).
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Validation Criteria:

UNC 1215: Should show a sigmoidal dose-response with

.

UNC 1079: Should show minimal signal loss up to 1 µM, with measurable activity only

appearing >5-10 µM.

B. Cellular Validation: FRAP (Fluorescence Recovery
After Photobleaching)
L3MBTL3 binds to chromatin. Inhibiting this binding increases the protein's mobility within the

nucleus.

Protocol:

Transfection: Transfect HEK293 cells with GFP-L3MBTL3.

Treatment: Treat cells with 1 µM of UNC 1215 or UNC 1079 for 1-2 hours.

Bleaching: Use a confocal microscope to photobleach a specific nuclear region (ROI).

Recovery Measurement: Monitor fluorescence recovery in the ROI every 2 seconds for 2

minutes.

Data Analysis: Calculate

(half-time of recovery).

UNC 1215: Significantly decreases

(faster recovery) as the protein is released from chromatin.

UNC 1079:

should be indistinguishable from DMSO control.

Experimental Workflow Diagram
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Step 1: Define Assay Conditions
Target: L3MBTL3

Context: In Vitro or Cellular

Step 2: Parallel Treatment

Arm A: UNC 1215
(100 nM - 1 µM)

Arm B: UNC 1079
(Same Concentration)

Result A:
Loss of Signal (AlphaScreen)

Increased Mobility (FRAP)

Result B:
No Change vs DMSO

VALIDATION:
Observed effect is driven by

L3MBTL3 inhibition, not toxicity.

Click to download full resolution via product page

Figure 2: Validation workflow. Any biological phenotype observed with UNC 1215 must

disappear when substituted with UNC 1079 to be considered on-target.

Quantitative Performance Data
The following data aggregates results from the Structural Genomics Consortium (SGC) and

primary literature.
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Metric UNC 1215 (Probe)
UNC 1079
(Negative Control)

Fold Selectivity

(ITC)
Not determined (Low

binding)
> 100x

(AlphaScreen) ~200x

Selectivity (vs MBT

Family)

>50-fold (vs

L3MBTL1)
N/A N/A

Selectivity (vs

Readers)

>100-fold (vs 200+

domains)
N/A N/A

Note on Selectivity: UNC 1215 is highly selective for L3MBTL3 over L3MBTL1 (

for L3MBTL1). However, at high concentrations (>5 µM), off-target effects on L3MBTL1 may
occur. Always titrate carefully.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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